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Compound of Interest

Compound Name: Sulfuryl chloride fluoride

Cat. No.: B080308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfuryl chloride fluoride (SO₂ClF) is a highly reactive and corrosive chemical that presents

significant hazards to laboratory personnel.[1][2] It is imperative that strict safety protocols and

appropriate personal protective equipment (PPE) are utilized at all times when handling this

compound. These application notes provide detailed guidance on the selection and use of

PPE, as well as safe handling procedures and emergency protocols.

Hazard Identification and Risk Assessment
Sulfuryl chloride fluoride is a corrosive substance that can cause severe skin burns and eye

damage upon contact.[1][2] Inhalation of its vapors can lead to severe respiratory tract

irritation, and ingestion can cause serious internal injury.[2] It is also toxic if absorbed through

the skin.[1] A thorough risk assessment must be conducted before any experiment involving

sulfuryl chloride fluoride to identify potential exposure scenarios and implement appropriate

control measures.

Summary of Hazards:
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Hazard Description

Corrosive
Causes severe skin burns and eye damage.[1]

[2]

Toxic
Toxic by inhalation, ingestion, and skin

absorption.[1]

Respiratory Irritant
Vapors can cause severe irritation to the

respiratory tract.[2]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical for the safe handling of sulfuryl chloride fluoride.

The following sections detail the minimum required PPE.

Eye and Face Protection
Protocol:

Always wear chemical splash goggles that conform to ANSI Z87.1 standards.

In addition to goggles, a face shield should be worn to provide full-face protection from

splashes.

Skin Protection
Due to the highly corrosive nature of sulfuryl chloride fluoride, selection of appropriate

chemical-resistant gloves is essential. While specific breakthrough time data for sulfuryl
chloride fluoride is not readily available in public literature, recommendations for similar

corrosive chemicals can be followed.

Recommended Glove Materials: Based on general chemical resistance charts for corrosive

and halogenated compounds, the following materials are recommended. However, it is

crucial to consult the glove manufacturer's specific chemical resistance data.

Neoprene: Often recommended for handling acids and caustics.

Butyl Rubber: Provides excellent resistance to a wide range of corrosive chemicals.
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Viton™: Offers high resistance to corrosive chemicals and chlorinated compounds.

Nitrile: While offering good general chemical resistance, its effectiveness against sulfuryl
chloride fluoride should be verified with the manufacturer. Double-gloving with nitrile

gloves can provide an additional layer of protection for short-duration tasks.

Glove Selection Protocol:

Consult the glove manufacturer's chemical resistance guide to verify compatibility with

sulfuryl chloride fluoride.

Select gloves with a sufficient thickness (e.g., >15 mil) for handling highly corrosive

materials.

Inspect gloves for any signs of degradation, punctures, or tears before each use.

Practice double-gloving, especially when handling larger quantities or for prolonged

procedures.

Change gloves immediately if contamination is suspected.

Wash hands thoroughly after removing gloves.

Protocol:

Wear a chemical-resistant laboratory coat, preferably one that is flame-retardant.

For tasks with a higher risk of splashing or exposure, a chemical-resistant apron or a full-

body chemical protective suit should be worn over the lab coat.

Ensure that all skin is covered.

Wear closed-toe shoes made of a chemically resistant material.

Respiratory Protection
All work with sulfuryl chloride fluoride must be conducted in a certified chemical fume hood

to minimize inhalation exposure.
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Protocol:

Ensure the chemical fume hood is functioning correctly before starting any work. The sash

should be kept as low as possible.

If there is a potential for exposure above the occupational exposure limit, or in the event of

a fume hood failure, appropriate respiratory protection must be used.

A full-facepiece respirator with an appropriate cartridge (e.g., for acid gases and

halogenated compounds) or a self-contained breathing apparatus (SCBA) is required in

such situations.

All personnel who may need to use a respirator must be properly trained, fit-tested, and

medically cleared according to their institution's respiratory protection program.

Experimental Protocols for Handling Sulfuryl
Chloride Fluoride
General Handling Procedures

Protocol:

Always handle sulfuryl chloride fluoride in a well-ventilated area, specifically within a

certified chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible and unobstructed.

Before starting work, ensure all necessary PPE is donned correctly.

Use compatible materials for all apparatus and transfer lines. Avoid materials that can be

corroded by sulfuryl chloride fluoride.

Keep containers of sulfuryl chloride fluoride tightly closed when not in use.

Clearly label all containers with the chemical name and associated hazards.

Do not work alone when handling this chemical.
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Spill Response Protocol
Protocol:

In the event of a small spill inside a chemical fume hood, contain the spill with an inert

absorbent material (e.g., vermiculite, sand).

Do not use combustible materials to absorb the spill.

Carefully collect the absorbent material and place it in a sealed, labeled container for

hazardous waste disposal.

Decontaminate the spill area with a suitable neutralizing agent, followed by a thorough

cleaning.

For larger spills or spills outside of a fume hood, evacuate the area immediately and alert

emergency personnel.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[2]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, rinse their mouth with

water and give them 2-4 cupfuls of milk or water to drink. Seek immediate medical attention.

[2]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when working with sulfuryl chloride fluoride.
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PPE Selection Workflow for Sulfuryl Chloride Fluoride

Hazard Assessment

PPE Selection

Verification and Use
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Caption: PPE Selection Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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